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Compound Name: Tetraoctylammonium chloride

Cat. No.: B1589587

For Researchers, Scientists, and Drug Development Professionals

Introduction: Tetraoctylammonium chloride (TOACI) is a quaternary ammonium salt with the
chemical formula Cs2HesCIN.[1] It is recognized for its utility as a phase-transfer catalyst, which
facilitates reactions between substances located in different immiscible phases, a crucial
function in various organic synthesis processes.[1] Its hydrophobic nature, owing to the four
long-chain octyl groups, makes it valuable in the chemical and pharmaceutical industries for
enhancing the solubility of organic compounds and in the formulation of surfactants and
emulsifiers.[1] This document provides a detailed overview of its key physical properties,
supported by experimental methodologies and logical workflow visualizations.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Tetraoctylammonium chloride are
summarized below. These properties are essential for its handling, application in experimental
settings, and for safety considerations.
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Property Value Source(s)
IUPAC Name tetraoctylazanium chloride [2]
CAS Number 3125-07-3 [11[2113114]
Molecular Formula C32He6sCIN [1112][3]
Molecular Weight 502.34 g/mol [1112113114]
Colorless solid; White
Appearance [11[31[5]
crystal/powder
Form Crystals
Melting Point 50-54°C [11[3]
- ) Not Applicable / No data
Boiling Point ) [3]
available
Data not explicitly quantified in
sources. Its hydrophobic
nature suggests solubility in
organic solvents, while its salt
Solubility character may confer some [1]

agueous solubility. It is noted
to enhance the solubility of
organic compounds in

agueous solutions.[1]

Purity (Assay)

>97% (by titration)

[1]

PubChem ID

11996614

[1](2]

Experimental Protocols: Determination of Melting

Point

The melting point is a critical parameter for confirming the identity and purity of a crystalline

solid. Below is a standard methodology for its determination using a digital melting point

apparatus.
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Objective: To determine the melting point range of a solid sample of Tetraoctylammonium
chloride.

Materials:

Tetraoctylammonium chloride sample

Capillary tubes (sealed at one end)

Digital melting point apparatus

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Ensure the Tetraoctylammonium chloride sample is completely dry. If
necessary, dry under a vacuum. Gently crush a small amount of the crystals into a fine
powder using a mortar and pestle.

o Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to
pack a small amount of the powder into the tube. The packed sample height should be
approximately 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating and Observation:

o Set the apparatus to heat at a rapid rate initially to approach the expected melting point
(e.g., to ~45 °C).

o Once the temperature is within 5-10 °C of the expected melting point (50-54 °C), reduce
the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

o Carefully observe the sample through the magnifying lens.
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» Data Recording:

o Record the temperature at which the first drop of liquid appears. This is the lower limit of
the melting range.

o Record the temperature at which the last solid crystal melts completely. This is the upper
limit of the melting range.

o Purity Assessment: A sharp melting range (typically < 2 °C) is indicative of a pure substance.
A broad melting range often suggests the presence of impurities.

Visualizations: Workflows and Relationships
Logical Workflow for Chemical Substance
Characterization

The following diagram illustrates a standard workflow for the physical and chemical
characterization of a substance like Tetraoctylammonium chloride, from sample reception to

data analysis.
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Figure 1. Workflow for Physical & Chemical Characterization

Click to download full resolution via product page

Caption: Workflow for Physical & Chemical Characterization.
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Logical Relationship of Applications

This diagram shows how the core properties of Tetraoctylammonium chloride lead to its

diverse applications.
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Figure 2: Relationship of Properties to Applications

Click to download full resolution via product page

Caption: Relationship of Properties to Applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Tetraoctylammonium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589587#what-are-the-physical-properties-of-
tetraoctylammonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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